Cas no 119733-44-7 (Sertraline Carbamoyl Glucuronide)

• Product Name: Sertraline Carbamoyl Glucuronide
• CAS No: 119733-44-7
• Molecular Formula: C₂₄H₂₅NO₈Cl₂
• Molecular Weight: 526.3632
• CID: 193236
• PubChem ID: 71752187

Sertraline Carbamoyl Glucuronide Properties

Names and Identifiers

• b-D-Glucopyranuronic acid,1-[[4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenyl]methylcarbamate],(1S-cis)- (9CI)
• Sertraline Carbamoyl Glucuronide
• b-D-Glucopyranuronic acid,1-[[4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenyl]methylc...
• Sertraline Carbamoyl
• (1S-cis)-1-[[4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenyl]methycarbamate]-b-D-glucopyranuronic Acid
• (1S-cis)-1-[[4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenyl]methycarbamate]--D-glucopyranuronic Acid
• Sertraline Carbamoyl-O-glucuronid
• sertraline carbamoyl-O-glucuronide
• (2S,3S,4S,5R,6S)-6-((((1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl)(methyl)carbamoyl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• UNII-42M7V4CERF
• .BETA.-D-GLUCOPYRANURONIC ACID, 1-((4-(3,4-DICHLOROPHENYL)-1,2,3,4-TETRAHYDRO-1-NAPHTHALENYL)METHYLCARBAMATE), (1S-CIS)-
• (2S,3S,4S,5R,6S)-6-[[(1S,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl]-methylcarbamoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• SCAEG
• CHEBI:191136
• Q27258555
• SERTRALINE N-CARBAMOYL GLUCURONIDE
• beta-D-Glucopyranuronic acid, 1-((4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenyl)methylcarbamate), (1S-cis)-
• Sertraline carbamic acid ester glucuronide
• 42M7V4CERF
• 119733-44-7

• InChIKey： IFPBIAXQORQOIY-BQOQXNJCSA-N
• Inchi： InChI=1S/C24H25Cl2NO8/c1-27(24(33)35-23-20(30)18(28)19(29)21(34-23)22(31)32)17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(25)16(26)10-11/h2-6,8,10,12,17-21,23,28-30H,7,9H2,1H3,(H,31,32)/t12-,17-,18-,19-,20+,21-,23-/m0/s1
• SMILES： ClC1C=CC([C@@H]2CC[C@H](N(C(O[C@@H]3O[C@H](C(=O)O)[C@@H](O)[C@H](O)[C@H]3O)=O)C)C3=CC=CC=C23)=CC=1Cl

Computed Properties

• Exact Mass: 525.09600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 525.096
• Heavy Atom Count: 35
• Complexity: 774
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 137A^2

Experimental Properties

• LogP: 2.92080
• PSA: 136.76000
• Refractive Index: 1.676
• Boiling Point: 726.6±60.0 °C at 760 mmHg
• Melting Point: 173-176°C
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Flash Point: 393.2±32.9 °C
• Solubility: Methanol
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tametralines